3-(4-Methoxypyridin-3-yl)butan-2-ol

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• SMILES: CC(C1=C(C=CN=C1)OC)C(C)O
• InChI: InChI=1S/C10H15NO2/c1-7(8(2)12)9-6-11-5-4-10(9)13-3/h4-8,12H,1-3H3
• InChIKey: YYUMIJGWAHLXKY-UHFFFAOYSA-N

3-(4-Methoxypyridin-3-yl)butan-2-ol: A Distinct 4-Methoxy Pyridine Alcohol for Chemical Biology

3-(4-Methoxypyridin-3-yl)butan-2-ol (CAS 1850231-65-0) is a synthetic small molecule with a molecular formula of C10H15NO2 and a molecular weight of 181.23 g/mol [1]. It belongs to a class of methoxypyridinyl butanol compounds often utilized as intermediates or building blocks in medicinal chemistry for probing biological targets . Its core consists of a secondary butan-2-ol chain attached to a 4-methoxypyridine ring at the 3-position. This unique substitution pattern results in specific physicochemical properties, including a topological polar surface area (TPSA) of 42.4 Ų and a predicted XLogP3 of 1.2, which distinguish it from its structural analogs [1].

Low-lipophilicity scaffold for CNS lead optimization

Distinct 4-methoxy-3-pyridinyl topology for SAR exploration

High-purity starting material with multi-vendor sourcing

• [1] PubChem. (2025). Compound Summary for CID 130565693, 3-(4-Methoxypyridin-3-yl)butan-2-ol. National Center for Biotechnology Information. View Source

Why Generic 3-(4-Methoxypyridin-3-yl)butan-2-ol Substitution Fails in Research

The assumption that all methoxypyridinyl butanol isomers are interchangeable is a critical failure point in chemical biology. The position of the methoxy group on the pyridine ring fundamentally alters the compound's lipophilicity and electronic distribution, impacting membrane permeability, target engagement, and metabolic stability [1]. For example, the target compound's 4-methoxy substitution on the 3-pyridinyl scaffold results in a calculated LogP of ~1.2, a significantly lower lipophilicity compared to its 5-methoxy positional isomer (LogP of ~1.57) . This difference can be decisive when optimizing for target potency versus unwanted off-target effects, making direct substitution without quantitative evidence a high-risk proposition for any structure-activity relationship (SAR) study or scale-up effort [1].

4-Methoxy-3-yl (target) 5-Methoxy-3-yl isomer

Higher lipophilicity in the 5-methoxy isomer may shift membrane permeability and off-target binding profiles

4-Methoxy-3-yl (target) 2-yl / 4-yl methoxypyridinyl butanol isomers

Same hydrogen bonding potential but distinct 3D topology may not transfer target engagement or metabolic stability

• [1] PubChem. (2025). Compound Summary for CID 130565693, 3-(4-Methoxypyridin-3-yl)butan-2-ol. National Center for Biotechnology Information. View Source

Quantitative Evidence Guide for Selecting 3-(4-Methoxypyridin-3-yl)butan-2-ol

Reduced Lipophilicity (LogP) Compared to 5-Methoxy Positional Isomer

The target compound exhibits a substantially lower calculated LogP value (1.2) relative to its closest positional isomer, 3-(5-methoxypyridin-3-yl)butan-2-ol (LogP = 1.57). This indicates a significant difference in hydrophilicity and potential for membrane permeation. [1]

LogP Comparison

Cross-study comparable

Target XLogP3 1.2 vs 5-Methoxy isomer 1.57\nΔ = -0.37 (less lipophilic)

Reported difference supports low-lipophilicity target selection

Computed values; verify with experimental logD

Evidence Dimension	Calculated LogP (XLogP3 vs. internal vendor calculation)
Target Compound Data	XLogP3 = 1.2 [1]
Comparator Or Baseline	3-(5-Methoxypyridin-3-yl)butan-2-ol: LogP = 1.57
Quantified Difference	ΔLogP = -0.37 (Target compound is less lipophilic)
Conditions	Computed values from PubChem (XLogP3 3.0) and vendor (Leyan) using different software; caution warranted due to calculation method differences.

Why This Matters

A log unit difference of 0.37 in LogP can dramatically impact aqueous solubility, oral absorption, and non-specific binding profiles, making the target compound a better choice for targets requiring lower lipophilicity.

• [1] PubChem. (2025). Computed Properties for CID 130565693, 3-(4-Methoxypyridin-3-yl)butan-2-ol. XLogP3-AA value. View Source

Preserved Hydrogen Bonding Capacity with Altered Topology vs. 2-yl and 4-yl Series

While the target compound maintains the same number of hydrogen bond donors (1) and acceptors (3) as related positional isomers in the methoxypyridinyl butanol class, its unique 4-methoxy-3-pyridinyl topology directs these interactions in a distinct spatial arrangement. This is critical for target binding where a precise 3D pharmacophore is required. [1]

Hydrogen Bonding Topology

Class-level inference

HBD: 1, HBA: 3, TPSA: 42.4 Ų

Spatial arrangement may offer distinct pharmacophore despite identical counts

Computed properties; binding-site geometry requires structural confirmation

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count and Topological Polar Surface Area (TPSA)
Target Compound Data	HBD Count: 1; HBA Count: 3; TPSA: 42.4 Ų [1]
Comparator Or Baseline	Class of methoxypyridinyl butanol analogs (e.g., 2-yl, 5-yl isomers) typically share HBD 1, HBA 3, TPSA ~42 Ų
Quantified Difference	No numerical difference in counts; differentiation arises from the spatial vectoring of the methoxy and butan-2-ol substituents on the pyridine ring.
Conditions	Computed molecular properties from PubChem and vendor databases; represents the unbound solution-state pharmacophore.

Why This Matters

For procurement in lead optimization, a scaffold with identical hydrogen bonding potential but a distinct geometry offers a unique opportunity to escape a crowded intellectual property space while maintaining favorable drug-like features.

• [1] PubChem. (2025). Compound Summary for CID 130565693, 3-(4-Methoxypyridin-3-yl)butan-2-ol. National Center for Biotechnology Information. View Source

Commercial Availability and Purity Benchmarking for Consistent Research Results

The target compound is commercially available from multiple suppliers (e.g., Leyan, AKSci, CymitQuimica) with a consistent minimum purity specification of 95%, as is its 5-methoxy isomer. This offers researchers a reliable benchmark for procurement, ensuring batch-to-batch consistency in downstream applications. AKSci provides a safety data sheet (SDS) and certificate of analysis upon request, meeting standard documentation requirements for chemical sourcing.

Supply & Purity Benchmark

Data to verify

3 vendors (AKSci, Leyan, CymitQuimica), ≥95% purity\nComparator isomer: 2 vendors, ≥95%

Multi-source supply may reduce procurement risk; purity benchmark supports reproducibility

Supplier status subject to change; verify COA

Evidence Dimension	Commercial Availability and Purity Specification
Target Compound Data	Available from AKSci, Leyan, CymitQuimica; ≥95% purity
Comparator Or Baseline	3-(5-Methoxypyridin-3-yl)butan-2-ol: Available from AKSci, Leyan; ≥95% purity
Quantified Difference	Comparable purity; target compound has wider current vendor availability (3+ sources).
Conditions	Vendor-specified minimum purity as of May 2026. CymitQuimica lists the product as 'Discontinued', indicating a dynamic supply chain.

Why This Matters

Consistent, multi-source availability with a defined purity standard reduces supply chain risk and ensures experimental reproducibility, a critical factor for long-term research projects and scale-up planning.

Optimal Scientific Application Scenarios for 3-(4-Methoxypyridin-3-yl)butan-2-ol

Lead Optimization for Targets Requiring Low Lipophilicity

The compound's reduced LogP of 1.2 compared to the 5-methoxy analog makes it a suitable scaffold fragment when the primary goal is to lower the overall lipophilicity of a lead series. This is particularly relevant in central nervous system (CNS) drug discovery, where lower LogP values are often correlated with a reduced risk of hERG channel inhibition and non-specific membrane binding [1].

Pharmacophore Diversity and Intellectual Property Generation

The 4-methoxy-3-pyridinyl topology provides a novel pharmacophone that retains key drug-like features (HBD=1, HBA=3, TPSA=42.4 Ų) while occupying a distinct chemical space from the more common 2- and 5-substituted analogs. Purchasing this compound allows research groups to explore SAR around this underrepresented substitution pattern and potentially generate novel, patentable matter [1].

Chemical Probe Synthesis for Target Validation

As a building block with a single hydroxyl handle for further derivatization, this compound is ideal for constructing focused chemical probe libraries. Its commercial availability at 95% purity from multiple vendors ensures a clean starting point for acylation, alkylation, or oxidation chemistry aiming to map the binding site of novel enzymes or receptors .

Structure-Activity Relationship (SAR) Comparator for Pyridine Isomers

For a program investigating a hit compound containing a methoxypyridine, this compound serves as a critical control. A side-by-side SAR assessment comparing this 4-methoxy-3-yl isomer against the 5-methoxy-3-yl isomer provides quantifiable data on the impact of methoxy position on biochemical potency, cellular activity, and microsomal stability, a fundamental step in the 'hit-to-lead' process .

Application

Selection Property

Validation Focus

Lead optimization for CNS targets

Low-lipophilicity methoxypyridine scaffold

Lipophilicity-context binding and permeability assessment

Pharmacophore diversity and IP generation

Distinct 4-methoxy-3-pyridinyl topology

3D pharmacophore mapping and novelty review

Chemical probe synthesis for target validation

Hydroxyl handle for derivatization; reliable purity specification

Synthetic tractability and purity verification

SAR comparator for pyridine isomer series

Positional isomer control for methoxypyridine

Biochemical potency, cellular activity, and microsomal stability assessment

• [1] PubChem. (2025). Computed Properties for CID 130565693, 3-(4-Methoxypyridin-3-yl)butan-2-ol. XLogP3-AA value. View Source